Cas no 41420-69-3 (Benzene,1,3-dichloro-2-[(2-propyn-1-yloxy)methyl]-)

• Product Name: Benzene,1,3-dichloro-2-[(2-propyn-1-yloxy)methyl]-
• CAS No: 41420-69-3
• MF: C₁₀H₈Cl₂O
• MW: 215.075921058655
• CID: 330308
• PubChem ID: 5708785
• Update Time: 2025-04-19

Benzene,1,3-dichloro-2-[(2-propyn-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dichloro-2-[(2-propyn-1-yloxy)methyl]-
• 2,6-DICHLOROBENZYLIDENEACETONE
• 4-(2,6-Dichlorophenyl)but-3-en-2-one
• 4-(2,6-Dichlorophenyl)-3-buten-2-one
• Benzene,1,3-dichloro-2-((2-propynyloxy)methyl)
• Ga 4-282
• Benzene, 1,3-dichloro-2-((2-propynyloxy)methyl)-
• SCHEMBL1585941
• EN300-1985489
• 41420-69-3
• (E)-4-(2,6-dichlorophenyl)-3-buten-2-one
• E81612
• (3E)-4-(2,6-dichlorophenyl)but-3-en-2-one
• MFCD00051609
• AKOS009159223
• (3E)-4-(2,6-Dichlorophenyl)-3-buten-2-one
• QUUBBGLIJLKARO-AATRIKPKSA-N
• 3-Buten-2-one, 4-(2,6-dichlorophenyl)-, (3E)-
• CS-0132466
• AS-62956
• 55420-71-8
• DTXSID601271365
• 81559-89-9
• SCHEMBL1585939
• (E)-4-(2,6-dichlorophenyl)but-3-en-2-one
• CS-0356784
• (E)-4-(2,6-dichloro-phenyl)-but-3-en-2-one

• Inchi： 1S/C10H8Cl2O/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-6H,1H3/b6-5+
• InChI Key： QUUBBGLIJLKARO-AATRIKPKSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C(C)=O)Cl

Computed Properties

• Exact Mass: 213.99500
• Monoisotopic Mass: 213.99522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.3

Experimental Properties

• Density: 1.28
• Boiling Point: 333°Cat760mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.588
• PSA: 17.07000
• LogP: 3.59560

Benzene,1,3-dichloro-2-[(2-propyn-1-yloxy)methyl]- Security Information

• Safety Instruction： S24/25